Cas no 1206995-69-8 (N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide)

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide is a synthetic organic compound featuring a thiazole-pyrazole hybrid structure with a dichlorophenyl substituent. Its molecular design confers potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active agents. The presence of the dichlorophenyl and thiazole moieties may enhance binding affinity to specific targets, while the pyrazole core offers structural versatility for further derivatization. This compound is of interest in pharmaceutical research due to its potential modulation of enzyme or receptor activity. Its well-defined structure allows for precise characterization and optimization in drug discovery applications.

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide structure

1206995-69-8 structure

Product Name:N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide

CAS No:1206995-69-8

MF:C₁₅H₁₂Cl₂N₄OS

MW:367.252979278564

CID:5954513

PubChem ID:45501811

Update Time:2025-06-15

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide
- N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide
- F5086-1745
- N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-1,4-dimethyl-1H-pyrazole-5-carboxamide
- AKOS024496130
- VU0634165-1
- N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2,4-dimethylpyrazole-3-carboxamide
- 1206995-69-8
- Inchi： 1S/C15H12Cl2N4OS/c1-8-6-18-21(2)13(8)14(22)20-15-19-12(7-23-15)10-5-9(16)3-4-11(10)17/h3-7H,1-2H3,(H,19,20,22)
- InChI Key： BEXDENDZCMUPBX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C1=CSC(=N1)NC(C1=C(C)C=NN1C)=O)Cl

Computed Properties

Exact Mass: 366.011
Monoisotopic Mass: 366.011
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 444
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88A^2
XLogP3: 4

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5086-1745-2μmol	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	2μmol	$57.0	2023-09-10
Life Chemicals	F5086-1745-5μmol	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	5μmol	$63.0	2023-09-10
Life Chemicals	F5086-1745-10μmol	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	10μmol	$69.0	2023-09-10
Life Chemicals	F5086-1745-20μmol	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	20μmol	$79.0	2023-09-10
Life Chemicals	F5086-1745-1mg	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	1mg	$54.0	2023-09-10
Life Chemicals	F5086-1745-2mg	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	2mg	$59.0	2023-09-10
Life Chemicals	F5086-1745-3mg	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	3mg	$63.0	2023-09-10
Life Chemicals	F5086-1745-4mg	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	4mg	$66.0	2023-09-10
Life Chemicals	F5086-1745-5mg	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	5mg	$69.0	2023-09-10
Life Chemicals	F5086-1745-10mg	N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-1,4-dimethyl-1H-pyrazole-5-carboxamide	1206995-69-8	10mg	$79.0	2023-09-10

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Additional information on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide

Research Brief on N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide (CAS: 1206995-69-8)

N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide (CAS: 1206995-69-8) is a small molecule compound that has garnered significant attention in recent years due to its potential therapeutic applications in the field of chemical biology and medicinal chemistry. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide as a potent inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. The compound's unique chemical structure, characterized by the presence of a dichlorophenyl group and a thiazolyl-pyrazole scaffold, contributes to its high binding affinity and selectivity for target proteins. Computational modeling and X-ray crystallography studies have further elucidated the molecular interactions between this compound and its biological targets.

In preclinical models, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide has demonstrated promising efficacy in suppressing tumor growth and modulating immune responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant anti-proliferative effects against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, the compound showed favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Despite these encouraging results, challenges remain in the development of N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide as a therapeutic agent. Issues such as potential off-target effects and the need for further optimization of its drug-like properties are currently being addressed through structure-activity relationship (SAR) studies and medicinal chemistry efforts. Collaborative research initiatives between academia and industry are also exploring novel formulations and delivery systems to enhance the compound's therapeutic index.

In conclusion, N-4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl-1,4-dimethyl-1H-pyrazole-5-carboxamide represents a promising candidate for the treatment of various diseases, particularly in oncology and immunology. Ongoing research efforts are expected to provide deeper insights into its mechanism of action and clinical potential, paving the way for future drug development programs.